Cas no 17009-95-9 (Pyrimidine-1,3-diium)

• Product Name: Pyrimidine-1,3-diium
• CAS No: 17009-95-9
• MF: C₄H₆N₂
• MW: 82.1038403511047
• CID: 2658678
• Update Time: 2023-08-06

Pyrimidine-1,3-diium Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazoniabenzene
• pyrimidine-1,3-diium
• Pyrimidinium ion
• Pyrimidine-1,3-dication
• Pyrimidine-1,3-diium

• Inchi： 1S/C4H4N2/c1-2-5-4-6-3-1/h1-4H/p+2
• InChI Key： CZPWVGJYEJSRLH-UHFFFAOYSA-P
• SMILES： [NH+]1C=CC=[NH+]C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 32.5
• Topological Polar Surface Area: 28.3